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Physical & Chemical Properties of PluriSin 1

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: PluriSin 1

CAS No.: 91396-88-2

Cat. No.: S539884

The table below summarizes the key storage and handling information for PluriSIn 1 gathered from product

specifications:
Property Specification
Molecular Weight 213.24 g/mol [1] [2] [3]
CAS Number 91396-88-2 [1] [2] [3]
Recommended Storage -20°C [4] [1] [3]
Physical Form Solid [1] [3]
Solubility Insoluble in water [1] [2]; soluble in DMSO [1] [2] [3] and ethanol [1].

Stock Solution Preparation

For preparing stock solutions, the provided details are consistent across vendors:

Aspect Recommendation

Solvent DMSO [1] [2] [3]
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Aspect Recommendation
Concentration  Solutions can be prepared at concentrations as high as 43 mg/mL (201.65 mM) [2].

Stability Short-term: Thawed stock solutions should be used promptly [1]. Long-term: Aliquot
and store at -80°C for up to 2 years or -20°C for 1 year [3]. Avoid repeated freeze-
thaw cycles [3].

Handling and Safety Considerations

¢ Research Use Only: All sources emphasize that PluriSIn 1 is for research use only and is not
intended for diagnostic or therapeutic applications [5] [4] [1].

e Hygroscopic DMSO: Note that DMSO that has absorbed moisture from the air can reduce the
solubility of PluriSIn 1, so it is best to use fresh, dry DMSO [2] [3].

Mechanism of Action

PluriSIn 1 is a pluripotent cell-specific inhibitor that targets stearoyl-CoA desaturase 1 (SCD1) [5] [1] [2].
The diagram below illustrates the mechanism by which PluriSIn 1 selectively induces apoptosis in human

pluripotent stem cells (hPSCs).
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Key Limitations in Search Results

The search results I obtained are primarily product specification sheets from various vendors. Consequently,
they lack the detailed, step-by-step experimental protocols for applications like SCD1 activity assays or
apoptosis induction in iPSC-derived cardiomyocytes that you require for comprehensive Application

Notes.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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